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Compound of Interest

Compound Name: 4-Fluoro-2-methoxy-5-nitroaniline

Cat. No.: B580436 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the nitration of N-(4-fluoro-2-

methoxyphenyl)acetamide, a key reaction in the synthesis of various pharmaceutical

intermediates. The procedure outlines the preparation of the starting material and its

subsequent nitration to yield N-(4-fluoro-2-methoxy-5-nitrophenyl)acetamide.

Data Presentation
The following tables summarize the quantitative data for the key steps in this synthesis.

Table 1: Synthesis of N-(4-fluoro-2-methoxyphenyl)acetamide
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Reactant/Re
agent

Molecular
Formula

Molecular
Weight (
g/mol )

Quantity Moles Yield (%)

4-fluoro-2-

methoxyanilin

e

C₇H₈FNO 141.14 380 g 2.69

Acetic

Anhydride
C₄H₆O₃ 102.09 439 g 4.30

Acetic Acid C₂H₄O₂ 60.05 950 ml -

Product C₉H₁₀FNO₂ 183.18 410 g 2.24 83.13

Table 2: Nitration of N-(4-fluoro-2-methoxyphenyl)acetamide

Reactant/Re
agent

Molecular
Formula

Molecular
Weight (
g/mol )

Quantity Moles Yield (%)

N-(4-fluoro-2-

methoxyphen

yl)acetamide

C₉H₁₀FNO₂ 183.18 410 g 2.24

Sulfuric Acid H₂SO₄ 98.08 1025 ml -

Fuming Nitric

Acid
HNO₃ 63.01 - -

Product C₉H₉FN₂O₄ 228.18 400 g 1.75 78.30

Experimental Protocols
The following protocols are adapted from a patented, large-scale synthesis and provide a

detailed methodology for the preparation of N-(4-fluoro-2-methoxy-5-nitrophenyl)acetamide.

Step 1: Preparation of N-(4-fluoro-2-
methoxyphenyl)acetamide
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This step involves the acetylation of 4-fluoro-2-methoxyaniline.

Materials:

4-fluoro-2-methoxyaniline (380 g)

Acetic acid (950 ml)

Acetic anhydride (439 g)

Water

Ethyl acetate

Petroleum ether

Dry round bottom flask

Procedure:

To a dry round bottom flask, add acetic acid (950 ml) and 4-fluoro-2-methoxyaniline (380 g).

Stir the reaction mass at 25-30°C for 10-15 minutes.

Slowly add acetic anhydride (439 g) to the reaction mass at 25-35°C over a period of 1.0-2.0

hours.

Heat the reaction mass to 90°C and stir at the same temperature for 3.0-5.0 hours.

Decompose the reaction mass in water (1000 ml) and stir at 25-30°C for 1.0-2.0 hours.

Filter the solid and wash with water (300 ml).

Extract the reaction mass with ethyl acetate (2000 ml).

The solvent is distilled out under vacuum.

Add petroleum ether (500 ml) to the residue, cool to below 10°C, and stir for 30 minutes.
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Filter the solid and wash with petroleum ether (150 ml).

Dry the solid at 50-60°C for 3-5 hours to yield N-(4-fluoro-2-methoxyphenyl)acetamide (Yield

- 410 g; 83.13%).[1]

Step 2: Nitration of N-(4-fluoro-2-
methoxyphenyl)acetamide
This step describes the nitration of the previously synthesized acetamide.

Materials:

N-(4-fluoro-2-methoxyphenyl)acetamide (410 g)

Sulfuric acid (1025 ml)

Fuming nitric acid

Chilled water

Dry round bottom flask

Procedure:

In a dry round bottom flask, add sulfuric acid (1025 ml) and N-(4-fluoro-2-

methoxyphenyl)acetamide (410 g).

Cool the reaction mass to 0°C.

Add fuming nitric acid to the reaction mass at 0-5°C over 4-6 hours and stir at 0°C for 1.0-2.0

hours.

Slowly decompose the reaction mass into chilled water (3500 ml).

Stir the reaction mass for 1.0 - 2.0 hours.

Stir the reaction mass at 25-35°C for 3.0 hours.
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Filter the solid, wash with water (1000 ml), and dry at 50-60°C for 3-5 hours to yield N-(4-

fluoro-2-methoxy-5-nitrophenyl)acetamide (Yield - 400 g; 78.30%).[1]
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Caption: Experimental workflow for the synthesis of N-(4-fluoro-2-methoxy-5-

nitrophenyl)acetamide.

Reaction Mechanism

HNO₃ NO₂⁺ (Nitronium ion)+ H₂SO₄

H₂SO₄

H₃O⁺

HSO₄⁻

N-(4-fluoro-2-methoxyphenyl)acetamide Sigma Complex
(Resonance Stabilized)

+ NO₂⁺ N-(4-fluoro-2-methoxy-5-nitrophenyl)acetamide- H⁺

Click to download full resolution via product page

Caption: Electrophilic aromatic substitution mechanism for the nitration reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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